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Compound of Interest

Compound Name: Zolamine hydrochloride

Cat. No.: B074344

Zolamine Hydrochloride: A Technical Guide for
Researchers

For research use only. Not for human or veterinary use.

This technical guide provides a comprehensive overview of the chemical and physical
properties of Zolamine hydrochloride. It is intended for researchers, scientists, and drug
development professionals, offering an in-depth look at its core characteristics, mechanism of
action, and relevant experimental contexts.

Introduction

Zolamine hydrochloride (CAS No. 1155-03-9) is a first-generation H1 antihistamine with local
anesthetic properties.[1] First described in 1952, it was developed for its potential clinical use
as both an antihistaminic and a topical local anesthetic.[1] The hydrochloride salt form of
zolamine was created to improve its solubility and stability, particularly in aqueous solutions.[1]
While it was previously marketed in the United States, current research on this compound is
limited, with most foundational studies dating back several decades.[1]

Chemical and Physical Properties

Zolamine hydrochloride is classified as a thiazole and ethylenediamine derivative.[1] Its
structure consists of a central ethylenediamine core with a thiazole ring, a p-methoxybenzyl
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group, and a dimethylamino group.[1] These functional groups are believed to be crucial for its
biological activity.[1]

Table 1: Chemical and Physical Properties of Zolamine Hydrochloride

Property Value Source(s)

N'-[(4-methoxyphenyl)methyl]-
N,N-dimethyl-N'-(1,3-thiazol-2-

IUPAC Name [2][3]
yl)ethane-1,2-

diamine;hydrochloride

CAS Number 1155-03-9 [11[2][3][4]
Molecular Formula C15H22CIN30S [1112][3]
Molecular Weight 327.87 g/mol [1][2][4]
Appearance Odorless crystals [4]
Melting Point 167.5-167.8 °C [4]
Solubility Soluble in water [4]

InChi Key GSDXPNOJFAITBE- (2]

UHFFFAOYSA-N

CN(C)CCN(CC1=CC=C(OC)C
SMILES 3]
=C1)C2=NC=CS2.Cl

Mechanism of Action

Zolamine hydrochloride exhibits a dual mechanism of action, functioning as both a histamine
H1 receptor antagonist and a local anesthetic.

Antihistaminic Activity

As a first-generation H1 antihistamine, Zolamine hydrochloride acts as an inverse agonist at
the histamine H1 receptor.[1] It competitively binds to the H1 receptor, preventing histamine
from binding and initiating the allergic response cascade.[1] By stabilizing the receptor in its
inactive conformation, it reduces its constitutive activity.[1] The downstream signaling pathways
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affected are primarily those coupled to the Gqg/11 family of G-proteins.[1] Histamine-induced
activation of the H1 receptor stimulates phospholipase C (PLC), leading to the hydrolysis of
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol
(DAG).[1] Zolamine hydrochloride blocks this pathway.

Intracellular Signaling

Allergic
Response

@ Cell Membrane
o amine Activates Activates _ (‘phospholipase ¢ | | Hydrolyzes
B | amine Ga/11 (PLC) |

Prepare H1 Receptor-
Expressing Cell Membranes

Y

Incubate Membranes with
[®H]-Mepyramine and
Varying Concentrations of
Zolamine HCI

Rapid Filtration to Separate
Bound and Free Ligand

Quantify Radioactivity
(Liquid Scintillation)
Y

Data Analysis:
Calculate ICso and Ki

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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